3-Azido-6-fluoro-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one

• IUPAC Name: 3-azido-6-fluoro-1,3,4,5-tetrahydro-1-benzazepin-2-one
• InChI: InChI=1S/C10H9FN4O/c11-7-2-1-3-8-6(7)4-5-9(14-15-12)10(16)13-8/h1-3,9H,4-5H2,(H,13,16)
• InChI Key: IEGJRCBMNKDAKD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC=C2F)NC(=O)C1N=[N+]=[N-]
• Molecular Formula: C10H9FN4O
• DSSTOX Substance ID: DTXSID201195032
• Molecular Weight: 220.20 g/mol
• CAS RN: 145485-60-5

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including the introduction of the azido group and fluorine substitution. Researchers have explored various synthetic routes, optimizing conditions for yield and purity. Notably, the values of 4–6 J HN coupling constants have been crucial in confirming the structure of each isomer.

Future Directions

: Synthesis and azido-tetrazole tautomerism of 3-azido-1,2,4-triazines … : 1,3,4,5-Tetrahydro-2H-1-benzazepin-2-one | 4424-80-0 - ChemicalBook : 3-Azido-6-fluoro-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one - CAS Common Chemistry : 3-azido-6-fluoro-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one (cas 145485 …

Synthesis routes and methods

Procedure details

DMF (300 ml) was added to a mixture of 6-fluoro-3-iodo-1,3,4,5-tetrahydro-1-benzazepin-2-one (42.5 g) and sodium azide (13.59 g, 209 mmol) at room temperature and the reaction was stirred overnight. The mixture was diluted with water (2000 mL) and a precipitate formed, which was filtered off and washed with water. The precipitate was taken up in dichloromethane and washed with brine, dried over Na2SO4, filtered, and concentrated. The crude 3-Azido-6-fluoro-1,3,4,5-tetrahydro-1-benzazepin-2-one was isolated as a dark brown solid. Residual DMF remains in the sample, which was used without further manipulation in the next reaction.